N-(4-ethoxyphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[4-(morpholin-4-ylmethyl)phenyl]urea
• InChI: InChI=1S/C20H25N3O3/c1-2-26-19-9-7-18(8-10-19)22-20(24)21-17-5-3-16(4-6-17)15-23-11-13-25-14-12-23/h3-10H,2,11-15H2,1H3,(H2,21,22,24)
• InChI Key: ZPOBDSNRVARGAL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)CN3CCOCC3
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol

Description

N-(4-ethoxyphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea, also known as EMD 534085 or TAK-285, is a small molecule inhibitor of human epidermal growth factor receptor (HER2) tyrosine kinase. It was initially synthesized by Takeda Pharmaceutical Company Limited and has been studied for its potential use in cancer therapy.

Mechanism of Action

N-(4-ethoxyphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea 534085 inhibits the activity of HER2 by binding to the ATP-binding site of the kinase domain of the receptor. This prevents the receptor from phosphorylating downstream signaling molecules, leading to decreased cell proliferation and increased cell death in HER2-positive breast cancer cells.
Biochemical and Physiological Effects
N-(4-ethoxyphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea 534085 has been shown to have potent antitumor activity in preclinical studies. In HER2-positive breast cancer cell lines, N-(4-ethoxyphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea 534085 inhibits cell proliferation and induces cell death in a dose-dependent manner. In vivo studies have shown that N-(4-ethoxyphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea 534085 inhibits tumor growth in HER2-positive breast cancer xenograft models. N-(4-ethoxyphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea 534085 has also been shown to have minimal toxicity in non-tumor-bearing animals.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-ethoxyphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea 534085 in lab experiments is its potency and specificity for HER2. N-(4-ethoxyphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea 534085 has been shown to have minimal off-target effects, making it a valuable tool for studying the role of HER2 in cancer. One limitation of using N-(4-ethoxyphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea 534085 in lab experiments is its solubility. N-(4-ethoxyphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea 534085 is poorly soluble in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-(4-ethoxyphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea 534085. One direction is the development of more potent and selective inhibitors of HER2. Another direction is the investigation of the role of HER2 in other types of cancer, such as gastric cancer and lung cancer. Additionally, the combination of N-(4-ethoxyphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea 534085 with other anticancer agents, such as chemotherapy and immunotherapy, could be explored to enhance its antitumor activity.

Scientific Research Applications

N-(4-ethoxyphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea 534085 has been extensively studied for its potential use in cancer therapy, particularly in the treatment of HER2-positive breast cancer. HER2 is a receptor tyrosine kinase that is overexpressed in approximately 25% of breast cancers. Overexpression of HER2 leads to increased cell proliferation, survival, and migration, making it an attractive target for cancer therapy. N-(4-ethoxyphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea 534085 inhibits the activity of HER2, leading to decreased cell proliferation and increased cell death in HER2-positive breast cancer cells.